Cas no 1269394-29-7 ({1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride)

• Product Name: {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride
• CAS No: 1269394-29-7
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD18483430
• CID: 4585090
• Update Time: 2025-10-29

{1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(2-methylphenyl)-3-pyrrolidinyl]methyl}amine hydrochloride
• [1-(2-methylphenyl)pyrrolidin-3-yl]methanamine;hydrochloride
• (1-(o-Tolyl)pyrrolidin-3-yl)methanamine hydrochloride
• (1-(o-Tolyl)pyrrolidin-3-yl)methanaminehydrochloride
• 1-[1-(2-METHYLPHENYL)-3-PYRROLIDINYL]METHANAMINE HYDROCHLORIDE
• {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride

• MDL： MFCD18483430
• Inchi： 1S/C12H18N2.ClH/c1-10-4-2-3-5-12(10)14-7-6-11(8-13)9-14;/h2-5,11H,6-9,13H2,1H3;1H
• InChI Key： WSBKDBCMEAXRAF-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CC=2C)CCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride

Introduction to {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride (CAS No. 1269394-29-7)

{1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride (CAS No. 1269394-29-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as MPDP, is a derivative of pyrrolidine and exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride consists of a pyrrolidine ring attached to a benzene ring via a methyl group, with an additional amine functional group. This specific arrangement of functional groups imparts the compound with distinct chemical and biological characteristics. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent research has focused on the potential therapeutic applications of {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride. Studies have shown that this compound exhibits potent activity as a serotonin receptor agonist, particularly at the 5-HT_2A receptor. This property makes it a potential candidate for the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, its ability to modulate serotonin receptors may also have implications for pain management and neurodegenerative diseases.

In preclinical studies, {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are crucial for the development of effective therapeutic agents. Furthermore, its low toxicity and minimal side effects make it an attractive option for long-term use in clinical settings.

The mechanism of action of {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride involves its interaction with serotonin receptors in the central nervous system (CNS). By activating these receptors, the compound can modulate neurotransmitter levels and signaling pathways, leading to therapeutic effects. This mechanism is similar to that of other serotonergic drugs but with potentially improved efficacy and safety profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride in various indications. Early results have been promising, with patients showing significant improvements in symptoms related to mood disorders and chronic pain. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In addition to its therapeutic potential, {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride has also been studied for its use as a research tool in neuroscience. Its selective activity at specific serotonin receptors makes it valuable for investigating the role of these receptors in various physiological processes. This application has contributed to advancements in our understanding of serotonin signaling and its implications for neurological disorders.

The synthesis of {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization with the benzene ring and amine group. The process is well-documented in the literature and can be optimized for large-scale production. This ensures that the compound can be manufactured consistently and efficiently for both research and pharmaceutical applications.

In conclusion, {1-(2-Methylphenyl)-3-pyrrolidinylmethyl}amine Hydrochloride (CAS No. 1269394-29-7) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development. Ongoing studies continue to explore its therapeutic potential, contributing to advancements in the treatment of various neurological and psychiatric disorders.